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Compound of Interest

Compound Name: (2S,3R)-Brassinazole

Cat. No.: B8228604 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling (2S,3R)-Brassinazole. The following procedures are

designed to ensure safe operational handling and disposal of this compound.

(2S,3R)-Brassinazole is an enantiomer of Brassinazole, which acts as a selective inhibitor of

brassinosteroid biosynthesis.[1][2] It is primarily used for research purposes in regulating plant

growth and development.[1][3]

Hazard Identification and Classification
(2S,3R)-Brassinazole presents several hazards that require careful management in a

laboratory setting. According to safety data sheets, the compound is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Acute Oral Toxicity (Category 4): Harmful if swallowed.

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H410: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection A suitable respirator should be used.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to maintain the integrity of the

compound and the safety of laboratory personnel.

Precautions for Safe Handling:

Avoid contact with skin and eyes.

Avoid inhalation of dust, fumes, gases, mists, vapors, or spray.

Use only in areas with adequate exhaust ventilation.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8228604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Take precautionary measures against static discharge.

Conditions for Safe Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage as a powder is at -20°C.

When dissolved in a solvent, store at -80°C.

First Aid Measures
In the event of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

In Case of Skin Contact

Immediately wash with plenty of water and soap

and rinse thoroughly. If skin irritation occurs,

seek medical advice.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Move the person to fresh air. In case of

unconsciousness, place the patient in a stable

side position for transportation.
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Proper disposal of (2S,3R)-Brassinazole and its containers is essential to prevent

environmental contamination.

Dispose of the contents and container to an approved waste disposal plant.

Avoid release to the environment, as the substance is very toxic to aquatic life with long-

lasting effects.

Collect any spillage.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the procedural workflow for the safe handling and disposal of

(2S,3R)-Brassinazole.
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Workflow for Safe Handling and Disposal of (2S,3R)-Brassinazole

Preparation

Handling

Post-Experiment & Decontamination Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(e.g., fume hood)

Proceed to handling

Weigh and prepare the compound

Perform experiment

Decontaminate work surfaces

Experiment complete

Segregate waste:
- Contaminated solid waste

- Unused compound

Generate waste

Wash hands thoroughly

Arrange for pickup by an
approved waste disposal service

Dispose of waste in a designated,
labeled hazardous waste container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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